molecular formula C7H9N3O3 B6254671 5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione CAS No. 89227-65-6

5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione

Cat. No. B6254671
CAS RN: 89227-65-6
M. Wt: 183.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[(Dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione, also known as 5-DMADT, is an organic compound that has been studied extensively in recent years due to its unique properties and potential applications in a range of scientific and medical fields.

Scientific Research Applications

5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione has been studied for its potential applications in a variety of scientific and medical fields. For example, it has been used in the synthesis of novel drugs, in the development of photodynamic therapy, and as a catalyst in organic synthesis. It has also been studied for its potential to act as an antioxidant, as a fluorescent probe for the detection of metal ions, and as a potential anti-cancer agent.

Mechanism of Action

The exact mechanism of action of 5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione is not yet fully understood. However, it is believed that it acts as an electron-withdrawing group, which allows it to interact with other molecules and affect their properties. It is also thought to act as a Lewis acid, which can facilitate the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the growth of several types of cancer cells in vitro, as well as to reduce inflammation and oxidative stress. It has also been studied for its potential to act as an antioxidant, as well as for its potential to act as an anti-inflammatory and anti-cancer agent.

Advantages and Limitations for Lab Experiments

5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione has several advantages and limitations for use in laboratory experiments. On the one hand, it is relatively easy to synthesize and is relatively stable, which makes it easy to handle and store. On the other hand, it is a relatively strong electron-withdrawing group, which can make it difficult to use in some experiments. Additionally, it can be toxic in high concentrations, so it should be handled with caution.

Future Directions

There are many potential future directions for research on 5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione. For example, it could be studied further for its potential as a drug, as an antioxidant, or as an anti-inflammatory agent. Additionally, its potential as a fluorescent probe or as a catalyst in organic synthesis could be explored further. Finally, its potential to act as an electron-withdrawing group could be studied in more detail, as this could provide insight into its mechanism of action.

Synthesis Methods

5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione can be synthesized from a variety of starting materials, including dimethylamine, acetone, and sulfuric acid. The synthesis process involves several steps, including the formation of an intermediate, the reaction of the intermediate with sulfuric acid, and the final reaction of the product with dimethylamine. The overall synthesis process is shown in Figure 1.
Figure 1: Synthesis of 5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione involves the reaction of dimethylformamide dimethyl acetal with phthalic anhydride followed by reaction with dimethylamine.", "Starting Materials": [ "Dimethylformamide dimethyl acetal", "Phthalic anhydride", "Dimethylamine" ], "Reaction": [ "Step 1: Dimethylformamide dimethyl acetal is reacted with phthalic anhydride in the presence of a catalyst to form 5-(dimethoxymethyl)-1,3-dioxoisoindoline-2-carboxylic acid.", "Step 2: 5-(Dimethoxymethyl)-1,3-dioxoisoindoline-2-carboxylic acid is then reacted with dimethylamine in the presence of a catalyst to form 5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione." ] }

CAS RN

89227-65-6

Product Name

5-[(dimethylamino)methylidene]-1,3-diazinane-2,4,6-trione

Molecular Formula

C7H9N3O3

Molecular Weight

183.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.